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Compound of Interest

Compound Name: Azido-PEG4-Boc

Cat. No.: B605861

For researchers and professionals in drug development and chemical biology, bifunctional
linkers are indispensable tools. Among these, Azido-PEG4-Boc stands out for its utility in
bioconjugation, proteomics, and the development of novel therapeutic modalities like
Proteolysis Targeting Chimeras (PROTACS). This guide provides an in-depth overview of
Azido-PEG4-Boc, focusing on its chemical properties, common applications, and detailed
experimental considerations.

Due to the ambiguity of the term "Azido-PEG4-Boc," this guide will focus on a common and
representative derivative, 11-Azido-3,6,9-trioxaundecan-1-amine, Boc protected (also referred
to as Azido-PEG4-Boc-Amine). This compound features a tetraethylene glycol (PEG4) spacer,
an azide group for click chemistry, and a Boc-protected amine for subsequent reactions.

Core Properties and Derivatives

The fundamental characteristics of Azido-PEG4-Boc-Amine are summarized below. It is
important to note that various derivatives exist where the amine is replaced by other functional
groups. A comparison with other common Azido-PEG4-Boc derivatives is also provided.
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Property

Azido-PEG4-Boc-Amine

CAS Number

940951-99-5[1][2]

Molecular Formula

C15H30N406[1][2]

Molecular Weight 362.43 g/mol [1][2]
Appearance Liquid or solid
Purity Typically >95%

Storage Conditions

-20°C for long-term storage

Table 1: Physicochemical Properties of Azido-PEG4-Boc-Amine

Molecular Weight (

Derivative Name CAS Number Molecular Formula
g/mol )

N-(Azido-PEG3)-N-

_ 2112731-95-8 C24H46N4011 566.65[3]
Boc-PEG4-acid
N-(Azido-PEG4)-N-
Boc-PEG3-t-butyl 2093152-85-1 C28H54N4011 622.76[4]
ester
N-(Azido-PEG4)-N-
Boc-PEG4-t-butyl 2112737-20-7 C30H58N4012 666.8[5]
ester
N-(Azido-PEG4)-N- B B

2112731-96-9 Not specified Not specified

Boc-PEG4-NHS ester

Table 2: Common Derivatives of Azido-PEG4-Boc

Experimental Protocols and Applications

Azido-PEG4-Boc is primarily utilized as a heterobifunctional linker. The azide group allows for

covalent ligation to alkyne- or cyclooctyne-containing molecules via copper-catalyzed azide-

alkyne cycloaddition (CUAAC) or strain-promoted azide-alkyne cycloaddition (SPAAC),
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respectively. The Boc-protected amine, after deprotection, can be coupled to carboxylic acids,
activated esters, or other electrophiles.

Key Experimental Workflow: Bioconjugation

A typical experimental workflow involving Azido-PEG4-Boc for bioconjugation is depicted
below. This process involves the deprotection of the Boc group, followed by coupling to a
molecule of interest, and finally, conjugation to a second molecule via click chemistry.

Click to download full resolution via product page

Caption: General workflow for bioconjugation using Azido-PEG4-Boc-Amine.

Signaling Pathway Context: PROTAC Development
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In the context of drug development, Azido-PEG4-Boc linkers are instrumental in the synthesis
of PROTACs. APROTAC is a heterobifunctional molecule that simultaneously binds to a target
protein and an E3 ubiquitin ligase, leading to the ubiquitination and subsequent degradation of
the target protein. The PEG linker serves to connect the target-binding ligand and the E3
ligase-binding ligand with an optimal length and flexibility.

PROTAC Molecule

Target Protein
Ligand

Azido-PEG4-Boc
(Post-synthesis)

Cellular Machinery

E3 Ligase
Ligand

Binds

Proteasome
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Caption: Role of a PEG linker in the mechanism of action of a PROTAC.

Concluding Remarks

Azido-PEG4-Boc and its derivatives are versatile and powerful tools in modern chemical
biology and drug discovery. Their well-defined structure, solubility-enhancing PEG spacer, and
orthogonal reactive handles make them ideal for constructing complex biomolecular conjugates
and innovative therapeutic agents. The information and protocols outlined in this guide provide
a solid foundation for researchers and scientists to effectively utilize these linkers in their work.
As the field of targeted protein degradation and bioconjugation continues to evolve, the
importance of well-characterized linkers like Azido-PEG4-Boc will undoubtedly grow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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